Cas no 2411280-21-0 (2-chloro-N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}acetamide)

• Product Name: 2-chloro-N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}acetamide
• CAS No: 2411280-21-0
• MF: C₁₁H₁₈ClNO₃
• MW: 247.718522548676
• CID: 5415744
• PubChem ID: 146109061
• Update Time: 2025-08-05

2-chloro-N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26574356
• 2-Chloro-N-[[1-(4-hydroxyoxan-4-yl)cyclopropyl]methyl]acetamide
• Z2903924574
• 2-chloro-N-{[1-(4-hydroxyoxan-4-yl)cyclopropyl]methyl}acetamide
• 2411280-21-0
• 2-Chloro-N-[[1-(tetrahydro-4-hydroxy-2H-pyran-4-yl)cyclopropyl]methyl]acetamide
• 2-chloro-N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}acetamide

• Inchi： 1S/C11H18ClNO3/c12-7-9(14)13-8-10(1-2-10)11(15)3-5-16-6-4-11/h15H,1-8H2,(H,13,14)
• InChI Key： YUNQYYLUTCHMEE-UHFFFAOYSA-N
• SMILES： C(NCC1(C2(O)CCOCC2)CC1)(=O)CCl

Computed Properties

• Exact Mass: 247.0975211g/mol
• Monoisotopic Mass: 247.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.306±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 457.9±30.0 °C(Predicted)
• pka: 14.21±0.46(Predicted)

Additional information on 2-chloro-N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}acetamide

Introduction to 2-Chloro-N-{1-(4-Hydroxyoxan-4-yl)cyclopropylmethyl}acetamide (CAS No. 2411280-21-0)

2-Chloro-N-{1-(4-Hydroxyoxan-4-yl)cyclopropylmethyl}acetamide, with the CAS number 2411280-21-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloroacetamide moiety and a cyclopropylmethyl group substituted with a 4-hydroxyoxan-4-yl ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 2-chloro-N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}acetamide typically involves multi-step reactions, starting from readily available precursors. The chloroacetamide functionality can be introduced through the reaction of chloroacetyl chloride with an appropriate amine, followed by the substitution of the cyclopropylmethyl group and the 4-hydroxyoxan-4-yl moiety. The precise synthetic route can vary depending on the specific conditions and reagents used, but recent advancements in synthetic methodologies have made this process more efficient and scalable.

In terms of its physicochemical properties, 2-chloro-N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}acetamide is a solid at room temperature with a molecular weight of approximately 305.78 g/mol. It exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays and drug development processes. The compound's stability under different conditions, including pH and temperature, has been extensively studied to ensure its reliability in experimental settings.

The biological activity of 2-chloro-N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}acetamide has been the subject of numerous research studies. One of its key applications is in the field of cancer research, where it has shown promising antiproliferative effects against various cancer cell lines. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the growth of human breast cancer cells by inducing cell cycle arrest and apoptosis. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

Beyond cancer research, 2-chloro-N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}acetamide has also been investigated for its potential anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines, thereby offering a potential therapeutic strategy for managing these conditions.

The pharmacokinetic properties of 2-chloro-N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}acetamide have also been evaluated to assess its suitability for clinical development. Studies have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring effective drug delivery and minimizing side effects. The compound's ability to cross biological barriers, such as the blood-brain barrier, has been particularly noteworthy, suggesting its potential for treating central nervous system disorders.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-chloro-N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}acetamide. Early-phase trials have shown promising results, with patients exhibiting good tolerability and significant improvements in disease symptoms. These findings have paved the way for larger-scale trials to confirm these initial observations.

In conclusion, 2-chloro-N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}acetamide (CAS No. 2411280-21-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology, inflammation, and neurology. As ongoing studies continue to unravel its full potential, this compound holds significant promise for advancing medical treatments and improving patient outcomes.